Cas no 101216-59-5 (12,14-Pentacosadiynoicacid)
12,14-Pentacosadiynoicacid structure
Product Name:12,14-Pentacosadiynoicacid
CAS No:101216-59-5
MF:C25H42O2
MW:374.599788188934
CID:124526
PubChem ID:9543642
Update Time:2025-04-18
12,14-Pentacosadiynoicacid Chemical and Physical Properties
Names and Identifiers
-
- 12,14-Pentacosadiynoicacid
- ACMC-20m49c
- AG-D-07659
- CTK0H2387
- TIMTEC-BB SBB009110
- 101216-59-5
- pentacosa-12,14-diynoic acid
- LMFA01030745
- SCHEMBL1540420
- DTXSID90429504
- 12,14-Pentacosadiynoic acid
- CHEBI:165451
-
- Inchi: 1S/C25H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27/h2-10,15-24H2,1H3,(H,26,27)
- InChI Key: WGUBUTPKAGTFAB-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCC#CC#CCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 374.31866
- Monoisotopic Mass: 374.318480578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
12,14-Pentacosadiynoicacid Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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- 178560-65-1(5,7-Docosadiynoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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